![molecular formula C16H25N3O B2816017 2,2-dimethyl-N-[2-(4-methylpiperazin-1-yl)phenyl]propanamide CAS No. 400076-88-2](/img/structure/B2816017.png)
2,2-dimethyl-N-[2-(4-methylpiperazin-1-yl)phenyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Anticonvulsant Activity
Research into hybrid compounds derived from 2-(2,5-dioxopyrrolidin-1-yl)propanamides and butanamides, which are chemically related to the query compound, has shown promising anticonvulsant properties. These compounds, designed by combining chemical fragments of well-known antiepileptic drugs, displayed broad spectra of activity across preclinical seizure models without impairing motor coordination, suggesting a favorable safety profile compared to clinically relevant antiepileptics (Kamiński et al., 2015; Kamiński et al., 2016).
Histone Deacetylase Inhibition for Cancer Therapy
A study on the synthesis and biological evaluation of N-hydroxyphenylacrylamides and N-hydroxypyridin-2-ylacrylamides, structures similar to the query compound, demonstrated their ability to inhibit histone deacetylases (HDACs). These HDAC inhibitors showed potential as a new class of agents for cancer treatment, highlighting their in vitro antiproliferative activity and in vivo antitumor activity in a human colon carcinoma xenograft model (Thaler et al., 2010).
Glucocorticoid Receptor Modulation
Another area of research involves heterocyclic glucocorticoid receptor (GR) modulators with a 2,2-dimethyl-3-phenyl-N-(thiazol or thiadiazol-2-yl)propanamide core. These compounds showed promising GR binding and functional activity, indicating their potential use in developing safer glucocorticoid therapies with reduced side effects (Xiao et al., 2013).
Antibacterial Activity
Research into azole derivatives from 3-[(4-methylphenyl)amino]propanehydrazide, chemically related to the query compound, revealed compounds with good antibacterial activity against Rhizobium radiobacter. This study underscores the potential of these compounds in developing new antibacterial agents (Tumosienė et al., 2012).
Hypolipidemic Activity
Lastly, [alpha-(heterocyclyl)benzyl]piperazines, structurally similar to the query compound, were synthesized and evaluated for their ability to lower serum cholesterol and triglyceride levels. These compounds demonstrated potent hypolipidemic activity, making them significantly more effective than traditional treatments like clofibrate (Ashton et al., 1984).
Mechanism of Action
Target of Action
Similar compounds have been found to target proteins like s100b and tyrosine kinases .
Mode of Action
It’s likely that it interacts with its targets through a combination of hydrogen bonds, hydrophobic interactions, and π…π interactions .
Biochemical Pathways
Similar compounds have been found to inhibit the activity of tyrosine kinases , which play key roles in cell signaling pathways.
Pharmacokinetics
Similar compounds have been found to have pharmacokinetic properties that contribute to their antitumor activity .
Result of Action
Similar compounds have been found to have anti-inflammatory and analgesic activities .
properties
IUPAC Name |
2,2-dimethyl-N-[2-(4-methylpiperazin-1-yl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O/c1-16(2,3)15(20)17-13-7-5-6-8-14(13)19-11-9-18(4)10-12-19/h5-8H,9-12H2,1-4H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPCOJWYZUMOYJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=CC=CC=C1N2CCN(CC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.